Cas no 1339914-71-4 (2-Butanoyl-3,5-dimethylcyclohexan-1-one)

• Product Name: 2-Butanoyl-3,5-dimethylcyclohexan-1-one
• CAS No: 1339914-71-4
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 5700772
• PubChem ID: 64751029
• Update Time: 2025-05-20

2-Butanoyl-3,5-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-butanoyl-3,5-dimethylcyclohexan-1-one
• EN300-1126005
• AKOS014078974
• 1339914-71-4
• Cyclohexanone, 3,5-dimethyl-2-(1-oxobutyl)-
• 2-Butanoyl-3,5-dimethylcyclohexan-1-one

• Inchi： 1S/C12H20O2/c1-4-5-10(13)12-9(3)6-8(2)7-11(12)14/h8-9,12H,4-7H2,1-3H3
• InChI Key： KBZPUVXKKNYEMS-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CC(C)C1C(CCC)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.947±0.06 g/cm3(Predicted)
• Boiling Point: 290.8±23.0 °C(Predicted)
• pka: 11.00±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2-Butanoyl-3,5-dimethylcyclohexan-1-one

Recent Advances in the Study of 2-Butanoyl-3,5-dimethylcyclohexan-1-one (CAS: 1339914-71-4) and Its Applications in Chemical Biology and Medicine

The compound 2-Butanoyl-3,5-dimethylcyclohexan-1-one (CAS: 1339914-71-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

Recent studies have highlighted the efficient synthetic routes for 2-Butanoyl-3,5-dimethylcyclohexan-1-one, emphasizing its role as a key intermediate in the production of more complex bioactive molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These methods ensure the reliability of subsequent biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Butanoyl-3,5-dimethylcyclohexan-1-one exhibits promising antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings suggest its potential as a lead compound for developing novel antibiotics.

Furthermore, recent investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution characteristics in animal models. The compound's moderate lipophilicity, as indicated by logP values, contributes to its ability to cross biological membranes while maintaining stability in physiological conditions. These properties make it a viable candidate for further drug development.

Ongoing research is exploring the compound's potential in targeting specific enzymes involved in inflammatory pathways. Early results indicate that 2-Butanoyl-3,5-dimethylcyclohexan-1-one may act as an inhibitor of cyclooxygenase-2 (COX-2), with selectivity over COX-1. This selectivity could reduce the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors.

In conclusion, 2-Butanoyl-3,5-dimethylcyclohexan-1-one (CAS: 1339914-71-4) represents a promising scaffold in medicinal chemistry with diverse biological activities. Its synthetic accessibility, coupled with its demonstrated antimicrobial and potential anti-inflammatory properties, positions it as a valuable compound for further investigation. Future studies should focus on optimizing its structure-activity relationships and evaluating its efficacy in more complex disease models.